Cas no 338796-99-9 (5,7-dichloro-3-methyl-benzo[b]thiophene-2-sulfonyl chloride)

• Product Name: 5,7-dichloro-3-methyl-benzo[b]thiophene-2-sulfonyl chloride
• CAS No: 338796-99-9
• MF: C₉H₅Cl₃O₂S₂
• MW: 315.623797178268
• CID: 2114780
• Update Time: 2023-11-19

5,7-dichloro-3-methyl-benzo[b]thiophene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5,7-dichloro-3-methyl-Benzo[b]thiophene-2-sulfonyl chloride
• CID 115824471
• Benzo[b]thiophene-2-sulfonyl chloride, 5,7-dichloro-3-methyl-
• 5,7-dichloro-3-methyl-benzo[b]thiophene-2-sulfonyl chloride

• Inchi： 1S/C9H5Cl3O2S2/c1-4-6-2-5(10)3-7(11)8(6)15-9(4)16(12,13)14/h2-3H,1H3
• InChI Key： OYXUHPOHQBUKMX-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1SC(=C2C)S(=O)(=O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 367
• Topological Polar Surface Area: 70.8

Experimental Properties

• Density: 1.662±0.06 g/cm3(Predicted)
• Boiling Point: 442.6±45.0 °C(Predicted)